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Compound of Interest

Compound Name: 1-Methoxypiperidin-4-one

Cat. No.: B179640

A Note on Nomenclature: The initial topic of "1-Methoxypiperidin-4-one" did not yield specific
findings in chemical literature and databases. It is highly probable that the intended compound
was 1-Methylpiperidin-4-one, a well-documented and widely used chemical intermediate. This
guide will focus on the latter compound.

Introduction

1-Methylpiperidin-4-one, also known as N-methyl-4-piperidone, is a heterocyclic organic
compound that serves as a crucial building block in the synthesis of a wide array of
pharmaceutical agents and other specialty chemicals.[1][2][3] Its utility stems from the reactivity
of the ketone functional group and the structural scaffold of the piperidine ring, a common motif
in bioactive molecules.[4][5] This technical guide provides an in-depth overview of 1-
Methylpiperidin-4-one, including its chemical properties, synthesis, and significant applications,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

1-Methylpiperidin-4-one is a clear to pale yellow liquid with a distinct amine-like odor.[3] It is
soluble in water and various organic solvents. The key physicochemical properties are
summarized in the table below for easy reference.
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Property Value Reference

IUPAC Name 1-Methylpiperidin-4-one (1161718l

N-Methyl-4-piperidone, 1-
Synonyms o [6][9]
Methyl-4-oxopiperidine

CAS Number 1445-73-4 [71[8]
Molecular Formula CeH11NO [1107118]
Molecular Weight 113.16 g/mol [1][7]
Appearance Clear yellow to orange liquid [8]
Boiling Point 55-60 °C at 11 mmHg [2]
Density 0.92 g/mL at 25 °C [2]
_ 1.4590 to 1.4630 (20°C, 589
Refractive Index [8]
nm)
SMILES CN1CCcC(=0)ccC1 [6]1[71[8]
HUUPVABNAQUEJW-
InChl Key [61[71[8]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is fundamental for the characterization of 1-Methylpiperidin-4-one. The
following table summarizes key spectroscopic information.

Spectroscopic Data Key Features

A strong absorption band characteristic of the
Infrared (IR) Spectrum C=0 (ketone) stretching vibration is typically
observed around 1715 cm™1.

Mass Spect try (MS) The electron ionization mass spectrum shows a
ass Spectrometr
" ’ molecular ion peak (M+) at m/z 113.[9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/1-Methyl-4-piperidone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-4-piperidone
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-4-piperidone
https://webbook.nist.gov/cgi/cbook.cgi?ID=1445-73-4
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://en.wikipedia.org/wiki/1-Methyl-4-piperidone
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://en.wikipedia.org/wiki/1-Methyl-4-piperidone
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://www.chembk.com/en/chem/1-Methylpiperidine-4-one
https://www.chembk.com/en/chem/1-Methylpiperidine-4-one
https://www.thermofisher.com/order/catalog/product/156921000
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-4-piperidone
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-4-piperidone
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1445734
https://www.thermofisher.com/order/catalog/product/156921000
https://webbook.nist.gov/cgi/cbook.cgi?ID=1445-73-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols
Several synthetic routes to 1-Methylpiperidin-4-one have been reported. A common and
historically significant method is the Dieckmann condensation.

Dieckmann Condensation Route

This classic synthesis involves the intramolecular cyclization of a diester followed by hydrolysis
and decarboxylation.

Experimental Protocol:

o Michael Addition: Methylamine is reacted with two equivalents of ethyl acrylate to form the
diester, N-methyl-bis([3-propionate).

o Dieckmann Cyclization: The diester undergoes an intramolecular Claisen condensation in
the presence of a strong base (e.g., sodium ethoxide) to form the [3-keto ester, 1-methyl-3-
carbethoxy-4-piperidone.

» Hydrolysis and Decarboxylation: The [3-keto ester is then hydrolyzed and decarboxylated,
typically by heating with an acid (e.g., hydrochloric acid), to yield 1-methylpiperidin-4-one.
[10]

A generalized workflow for the synthesis of 1-Methylpiperidin-4-one is depicted in the diagram
below.
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Synthesis of 1-Methylpiperidin-4-one via Dieckmann Condensation
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1-Methylpiperidin-4-one
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Caption: Synthetic pathway to 1-Methylpiperidin-4-one.

Applications in Drug Development and Research

1-Methylpiperidin-4-one is a versatile intermediate in the synthesis of a wide range of
biologically active compounds.[4][5][11] The piperidin-4-one core is a recognized

pharmacophore, and modifications at the nitrogen and the C3/C5 positions of the ring have led

to the development of numerous therapeutic agents.[4][5]
Key Therapeutic Areas:

e Antihistamines: Used in the synthesis of antihistamines like Bamipine and Mebhydrolin.[1]
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Antipsychotics: A precursor for atypical antipsychotics such as Pimavanserin.[1]

Analgesics: Employed in the creation of opioid analgesics.

Antimicrobial Agents: Derivatives of piperidin-4-one have shown potential as antibacterial
and antifungal agents.[12]

Immunosuppressants: A novel curcumin analogue based on the 1-methyl-piperidin-4-one
scaffold has demonstrated immunosuppressive effects.[13]

The general structure of a piperidin-4-one derivative and its potential for modification are
illustrated in the diagram below.
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Pharmacological Significance of the Piperidin-4-one Scaffold
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Caption: Drug discovery workflow utilizing 1-Methylpiperidin-4-one.

Conclusion

1-Methylpiperidin-4-one is a chemical intermediate of significant value, particularly in the
pharmaceutical industry. Its straightforward synthesis and the reactivity of its ketone group
make it an ideal starting material for the construction of complex molecular architectures with
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diverse biological activities. A thorough understanding of its properties and reactions is
essential for chemists and researchers engaged in the design and synthesis of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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